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Compound of Interest

Compound Name: 8-Chloroquinolin-3-ol

CAS No.: 25369-39-5

Cat. No.: B3028647

Get Quote

As a Senior Application Scientist, this guide provides a comprehensive framework for the safe

handling of 8-Chloroquinolin-3-ol, ensuring the protection of laboratory personnel and the

integrity of research. The following procedures and recommendations are grounded in a

thorough hazard analysis based on available data for structurally similar compounds.

Hazard Assessment: A Data-Driven Approach to
Safety
A specific Safety Data Sheet (SDS) for 8-Chloroquinolin-3-ol is not readily available.

Therefore, a conservative safety approach is warranted, assuming a hazard profile informed by

the known toxicological data of structurally related compounds: 8-Chloroquinoline and 8-

Hydroxyquinoline. This proactive stance is crucial for mitigating potential risks in the absence of

direct data.

Structural Analogs and Inferred Hazards:

8-Chloroquinoline: This compound is classified as harmful if swallowed, causes skin and

serious eye irritation, and may cause respiratory irritation and allergic skin reactions[1].
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8-Hydroxyquinoline: This analog is known to be toxic if swallowed, causes serious eye

damage, may trigger an allergic skin reaction, and is suspected of damaging the unborn

child[2][3][4][5].

Based on these data, it is prudent to handle 8-Chloroquinolin-3-ol as a substance that is

acutely toxic, a skin and eye irritant, a potential skin sensitizer, and a possible reproductive

toxin. All handling procedures must reflect these significant potential hazards.

Table 1: Hazard Profile of Structural Analogs

Hazard Statement
8-
Chloroquinoline[1]
[6]

8-
Hydroxyquinoline[2
][3][4][5]

Inferred for 8-
Chloroquinolin-3-ol

Acute Oral Toxicity Harmful if swallowed Toxic if swallowed
Handle as Acutely

Toxic

Skin

Corrosion/Irritation
Causes skin irritation

May cause an allergic

skin reaction

Handle as a Skin

Irritant and Sensitizer

Eye Damage/Irritation
Causes serious eye

irritation

Causes serious eye

damage

Handle as a Severe

Eye Irritant

Respiratory Irritation
May cause respiratory

irritation
-

Potential for

Respiratory Irritation

Reproductive Toxicity -
May damage the

unborn child

Handle as a Potential

Reproductive Toxin

Personal Protective Equipment (PPE): Your Primary
Barrier
The selection and proper use of PPE are non-negotiable when handling 8-Chloroquinolin-3-
ol. The following recommendations are based on the inferred hazard profile and are designed

to provide robust protection.

Hand Protection:
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Gloves: Wear chemical-resistant gloves, such as nitrile or neoprene. Given the potential

for skin sensitization, double-gloving is highly recommended to minimize the risk of

exposure during glove removal.

Integrity: Always inspect gloves for tears or punctures before use.

Replacement: Change gloves frequently, and immediately if they become contaminated.

Eye and Face Protection:

Safety Goggles: Chemical splash goggles are mandatory to protect against splashes and

airborne particles.

Face Shield: For procedures with a higher risk of splashing, such as transferring large

volumes or working with heated solutions, a face shield should be worn in addition to

safety goggles.

Skin and Body Protection:

Laboratory Coat: A buttoned, full-length laboratory coat is required to protect street clothes

and skin from contamination.

Chemical-Resistant Apron: For larger-scale work, a chemical-resistant apron worn over

the lab coat provides an additional layer of protection.

Full-Body Suit: In the event of a large spill or for maintenance on contaminated equipment,

a disposable full-body suit may be necessary.

Respiratory Protection:

Engineering Controls: All work with 8-Chloroquinolin-3-ol should be conducted in a

certified chemical fume hood to minimize inhalation exposure[7][8].

Respirator: If there is a potential for aerosol generation outside of a fume hood, or in the

event of a ventilation failure, a NIOSH-approved respirator with an appropriate organic

vapor cartridge and particulate filter should be used.
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Operational Plan: Safe Handling from Receipt to
Disposal
A systematic approach to handling 8-Chloroquinolin-3-ol is essential for maintaining a safe

laboratory environment.

3.1. Receiving and Storage:

Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage: Store 8-Chloroquinolin-3-ol in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents[8]. The storage container should be

clearly labeled with the chemical name and all relevant hazard warnings. Keep the container

tightly closed.

3.2. Handling Procedures:

Preparation: Before beginning any work, ensure that the chemical fume hood is functioning

correctly and that all necessary PPE is readily available. A safety shower and eyewash

station must be accessible.

Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood.

Use a disposable weighing dish to minimize contamination of balances.

Solution Preparation: When preparing solutions, add the solid 8-Chloroquinolin-3-ol to the

solvent slowly to avoid splashing.

Heating: If heating is required, use a controlled heating source such as a heating mantle or a

hot plate with a stirrer. Avoid open flames.

Post-Handling: After handling, thoroughly wash your hands and any exposed skin with soap

and water. Decontaminate all work surfaces.

Disposal Plan: Cradle-to-Grave Responsibility
Proper disposal of 8-Chloroquinolin-3-ol and associated waste is a critical component of

laboratory safety and environmental protection.
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Waste Segregation: Do not mix 8-Chloroquinolin-3-ol waste with other waste streams.

Segregate solid waste (e.g., contaminated gloves, paper towels) from liquid waste.

Waste Containers: Use designated, properly labeled hazardous waste containers that are

compatible with the chemical.

Contaminated Materials: All disposable items that have come into contact with 8-
Chloroquinolin-3-ol, including gloves, weigh boats, and pipette tips, must be disposed of as

hazardous waste.

Disposal Protocol: Follow all institutional, local, and national regulations for the disposal of

toxic chemical waste. Consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance.

Emergency Procedures: Planning for the
Unexpected
A clear and well-rehearsed emergency plan is crucial for responding effectively to accidental

exposures or spills.

5.1. Spills:

In the event of a spill, follow the workflow outlined below.

Caption: Spill Response Workflow for 8-Chloroquinolin-3-ol.

5.2. Personal Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek immediate medical attention[9].

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention[2][9].

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention[2][9].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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